Cas no 94226-97-8 (1-Propanol, 3-bromo-, propanoate)
94226-97-8 structure
Product Name:1-Propanol, 3-bromo-, propanoate
CAS No:94226-97-8
MF:C6H13BrO3
MW:213.069621801376
CID:2817772
Update Time:2023-08-07
1-Propanol, 3-bromo-, propanoate Chemical and Physical Properties
Names and Identifiers
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- 1-Propanol, 3-bromo-, propanoate
- Propanoic acid--3-bromopropan-1-ol (1/1)
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- Inchi: 1S/C3H7BrO.C3H6O2/c4-2-1-3-5;1-2-3(4)5/h5H,1-3H2;2H2,1H3,(H,4,5)
- InChI Key: NLAAWFFTTCCKRL-UHFFFAOYSA-N
- SMILES: BrCCCO.OC(CC)=O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 3
- Complexity: 56.5
- Topological Polar Surface Area: 57.5
1-Propanol, 3-bromo-, propanoate Related Literature
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Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
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Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
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Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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